Cas no 1064207-20-0 (5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol)

• Product Name: 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol
• CAS No: 1064207-20-0
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5959077
• PubChem ID: 68496261
• Update Time: 2025-10-11

5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol
• SCHEMBL3057081
• SNAJMPXYPLCASV-UHFFFAOYSA-N
• EN300-1841793
• 1064207-20-0

• Inchi： 1S/C11H16O3/c1-11(2,13)7-8-4-5-10(14-3)9(12)6-8/h4-6,12-13H,7H2,1-3H3
• InChI Key： SNAJMPXYPLCASV-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol

Introduction to 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol (CAS No. 1064207-20-0)

5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol, a compound with the chemical identifier CAS No. 1064207-20-0, is a versatile molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol consists of a phenolic ring substituted with a 2-methoxy group and a 2-hydroxy-2-methylpropyl side chain. This configuration imparts distinct chemical and pharmacological properties, making it an intriguing subject for further investigation. The presence of both hydroxyl and methoxy functional groups enhances its reactivity, allowing for diverse synthetic modifications that can be tailored to specific research or industrial needs.

In recent years, the compound has been extensively studied for its potential applications in drug discovery and molecular biology. The phenolic core of 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol is known to exhibit antioxidant and anti-inflammatory properties, which are crucial for the development of therapeutic agents targeting chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. The hydroxyl group, in particular, plays a significant role in these biological activities by facilitating hydrogen bonding interactions with biological targets.

One of the most compelling aspects of 5-(2-hydroxy-2-methoxyphenol) is its ability to serve as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced pharmacological profiles. For instance, modifications to the side chain or the substitution pattern on the phenolic ring have led to derivatives with improved solubility, bioavailability, and target specificity. These advancements underscore the compound's significance as a building block in medicinal chemistry.

Recent studies have also highlighted the compound's potential in environmental chemistry and material science. Its stability under various conditions makes it suitable for use in formulations that require prolonged shelf life or exposure to harsh environments. Additionally, its ability to interact with metal ions has opened up possibilities for applications in catalysis and metal chelation therapy.

The synthesis of 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of production but also minimize waste generation, aligning with sustainable chemistry principles.

The pharmacokinetic properties of 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol have been thoroughly evaluated through preclinical studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential as a viable candidate for clinical development. Furthermore, its low toxicity profile has been observed across various animal models, reinforcing its safety for further exploration in human trials.

In conclusion, 5-(2-hydroxy-2-methylpropyl)-2-methoxyphenol (CAS No. 1064207-20-0) is a multifaceted compound with broad applications in pharmaceuticals, environmental science, and material engineering. Its unique structural features and biological activities make it an invaluable asset for researchers seeking innovative solutions to complex challenges. As scientific understanding continues to evolve, it is anticipated that this compound will play an increasingly pivotal role in advancing both academic research and industrial applications.